(4S)-Limonene-1,2-epoxide

• CAS No.: 203719-53-3
• Product Name: (4S)-Limonene-1,2-epoxide
• Molecular Formula: C10H16O
• Molecular Weight: 152.23 g/mol
• IUPAC Name: (4S)-1-methyl-4-prop-1-en-2-yl-7-oxabicyclo[4.1.0]heptane
• Standard InChI: InChI=1S/C10H16O/c1-7(2)8-4-5-10(3)9(6-8)11-10/h8-9H,1,4-6H2,2-3H3/t8-,9?,10?/m0/s1
• Standard InChIKey: CCEFMUBVSUDRLG-IDKOKCKLSA-N
• Isomeric SMILES: CC(=C)[C@H]1CCC2(C(C1)O2)C
• SMILES: CC(=C)C1CCC2(C(C1)O2)C
• Canonical SMILES: CC(=C)C1CCC2(C(C1)O2)C
• Appearance: Solid powder
• Density: 0.926-0.936 (20°)
• Physical Description: Colourless to pale yellow liquid; cool minty aroma
• Description: Limonene oxide, (-)- is a bioactive chemical.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Practically insoluble to insoluble in water; Soluble (in ethanol)
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Limonene oxide, (-)-; FEMA No. 4656; L-1,2-Epoxylimonene
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• Last Modified: Nov 11 2021